1-(2,5-dimethylphenyl)-4-(3-methylcyclopentyl)piperazine

• IUPAC Name: 1-(2,5-dimethylphenyl)-4-(3-methylcyclopentyl)piperazine
• InChI: InChI=1S/C18H28N2/c1-14-5-7-17(12-14)19-8-10-20(11-9-19)18-13-15(2)4-6-16(18)3/h4,6,13-14,17H,5,7-12H2,1-3H3
• InChI Key: IWSJNYGMEDQMRG-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC(C1)N2CCN(CC2)C3=C(C=CC(=C3)C)C
• Molecular Formula: C18H28N2
• Molecular Weight: 272.4 g/mol

Description

1-(2,5-dimethylphenyl)-4-(3-methylcyclopentyl)piperazine, commonly known as DMCP, is a piperazine derivative that has been the focus of numerous scientific studies due to its potential applications in the field of medicinal chemistry. DMCP has been found to exhibit a range of biochemical and physiological effects, making it a promising candidate for the development of new drugs.

Mechanism of Action

The exact mechanism of action of DMCP is still not fully understood. However, it is believed to act as an allosteric modulator of certain receptors in the brain, including the serotonin and dopamine receptors. It has also been shown to inhibit the activity of certain enzymes, such as monoamine oxidase.
Biochemical and Physiological Effects:
DMCP has been found to exhibit a range of biochemical and physiological effects. It has been shown to increase levels of certain neurotransmitters in the brain, including dopamine and serotonin. It has also been found to inhibit the activity of certain enzymes, such as monoamine oxidase. Additionally, DMCP has been shown to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of using DMCP in lab experiments is its ability to modulate neurotransmitter systems in the brain. This makes it a promising candidate for the development of new drugs for the treatment of various neurological disorders. However, one of the main limitations of using DMCP is its relatively low potency compared to other piperazine derivatives.

Future Directions

There are several future directions for research involving DMCP. One potential area of study is the development of new drugs for the treatment of neurological disorders, such as Parkinson's disease and depression. Another area of research could involve the use of DMCP as a tool for studying the role of neurotransmitters in the brain. Additionally, further studies could be conducted to better understand the mechanism of action of DMCP and to improve its potency as a drug candidate.

Synthesis Methods

DMCP can be synthesized using a variety of methods, including the reaction of 2,5-dimethylphenylamine with 3-methylcyclopentanone in the presence of a reducing agent such as sodium borohydride. Other methods involve the reaction of 2,5-dimethylphenylisocyanate with a cyclopentylamine derivative.

Scientific Research Applications

DMCP has been the focus of numerous scientific studies due to its potential applications in the field of medicinal chemistry. It has been found to exhibit a range of biochemical and physiological effects, including the inhibition of certain enzymes and the modulation of neurotransmitter systems in the brain.